Cas no 2137900-68-4 (Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl-
• CAS No: 2137900-68-4
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 5288402
• Update Time: 2025-11-01

Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl-

• Inchi： 1S/C10H15NO4S/c1-11-16(12,13)7-8-4-5-9(14-2)10(6-8)15-3/h4-6,11H,7H2,1-3H3
• InChI Key： WEKOYWDWRIXAFJ-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(OC)C(OC)=C1

Additional information on Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl-

Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- (CAS No. 2137900-68-4): A Comprehensive Overview

Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl-, identified by its Chemical Abstracts Service number (CAS No. 2137900-68-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- include a benzene ring substituted with methoxy and methyl groups, coupled with a sulfonamide functional group. These modifications contribute to its unique chemical properties and biological interactions, making it a subject of intense study in medicinal chemistry.

The sulfonamide moiety is a critical component of many pharmacologically active agents due to its ability to form hydrogen bonds with biological targets. In the case of Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl-, the presence of dimethoxy and N-methyl substituents on the benzene ring further enhances its binding affinity and specificity. This compound has been explored for its potential in modulating various biological pathways, particularly those involving enzymes and receptors that play a role in inflammation, metabolism, and signal transduction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- and its biological targets. These studies have revealed that the compound can interact with proteins in a manner that suggests it may have inhibitory effects on certain enzymes implicated in diseases such as cancer and autoimmune disorders. The dimethoxy and N-methyl groups are particularly important in determining the compound's binding mode and efficacy.

In vitro studies have demonstrated that Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- exhibits promising activity against several target proteins. For instance, research indicates that it may inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are known to contribute to inflammation and pain. Additionally, preliminary data suggest that this compound may also interact with transcription factors involved in cell proliferation and differentiation. These findings highlight its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzene precursor using methylation and methoxylation reactions. Subsequent steps involve the introduction of the sulfonamide group through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as flow chemistry have been employed to improve efficiency and scalability.

The pharmacokinetic properties of Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic pathways. These studies are essential for guiding the design of clinical trials and optimizing dosing regimens.

The potential applications of Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in agrochemicals and industrial applications where sulfonamides are known to exhibit antimicrobial properties. Additionally, the structural diversity of this compound makes it a valuable scaffold for drug discovery efforts aimed at identifying new bioactive molecules.

In conclusion, Benzenemethanesulfonamide, 3,4-dimethoxy-N-methyl- (CAS No. 2137900-68-4) is a compound with significant promise in pharmaceutical research due to its unique structural features and biological activities. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential. As research progresses, this compound is likely to play an important role in the development of novel treatments for various diseases.